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Compound of Interest

Compound Name: IR-58

Cat. No.: B15581908 Get Quote

This document provides comprehensive guidance for the safe and compliant disposal of IR-58,

also known as Iron Stabilizer L58. The following procedures are designed for researchers,

scientists, and drug development professionals to ensure minimal environmental impact and

adherence to safety protocols. The primary component of Iron Stabilizer L58 is Sodium

Erythorbate.

I. Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle IR-58 with appropriate care to

mitigate risks. This substance is a white, odorless, crystalline powder. While not classified as

hazardous, exercising caution is paramount in a laboratory setting.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles.

Hand Protection: While none is specified as required, wearing nitrile gloves is a good

laboratory practice.

Respiratory Protection: In situations where dust formation is likely, use a NIOSH-approved

respirator with dust and mist protection.

Body Protection: Use clean, body-covering clothing.

Engineering Controls:
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Ensure adequate ventilation in the handling and disposal areas.

Use of a fume hood is recommended if there is a potential for aerosolization or dust

generation.

II. Spill Management Protocol
In the event of a spill, follow these steps to safely contain and clean the affected area:

Restrict Access: Cordon off the spill area to prevent unauthorized entry.

Don PPE: Ensure all personnel involved in the cleanup are wearing the appropriate PPE.

Containment: For small spills, dampen the solid material with water to prevent dust from

becoming airborne. For larger spills, cover with a plastic sheet or tarp to minimize spreading.

[1]

Collection: Carefully scoop the spilled material into a suitable, clearly labeled waste

container.

Decontamination: Clean the spill area by flushing with water. If permissible by local

regulations, this rinse water may be discharged to the sanitary sewer. For larger spills,

absorb the rinse water with an inert material (e.g., sand or vermiculite) and place it in the

waste container.

Disposal: Dispose of the collected waste and contaminated materials according to the

procedures outlined in Section III.

III. Step-by-Step Disposal Procedure
IR-58 (Iron Stabilizer L58) is not classified as a hazardous waste under the Resource

Conservation and Recovery Act (RCRA). However, all disposal must be conducted in

accordance with federal, state, and local regulations.

Waste Characterization: Although not federally classified as hazardous, it is the generator's

responsibility to confirm that the waste does not meet any other local or state hazardous

waste criteria, especially if it has been contaminated with other chemicals.
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Containerization:

Place unused IR-58 and spill cleanup materials into a durable, sealable, and clearly

labeled container.

For empty product bags, send them to a sanitary landfill. Other types of containers should

be rendered unusable by puncturing or crushing before landfilling, unless prohibited by

local regulations.[2][3][4]

Disposal Options:

Sanitary Landfill: The primary recommended disposal method for IR-58 is a sanitary

landfill.[2][3][4]

Incineration: Incineration is a preferred alternative method of disposal.[3]

Sewer Disposal (for very small quantities): For very small residual amounts (e.g., from

cleaning glassware), and if permitted by local wastewater treatment regulations, disposal

to the sanitary sewer with copious amounts of water may be acceptable.

IV. Data Summary
The following table summarizes key data related to the disposal and handling of IR-58.

Parameter Value

EPA RCRA Hazardous Waste None[2][3][4]

Primary Disposal Method Sanitary Landfill[2][3][4]

Alternative Disposal Incineration[3]

Spill Cleanup Scoop up solid material; flush area with water.[3]

Incompatible Materials Strong oxidizing agents.[2]

Combustibility
Combustible material; dust may form an

explosive mixture in air.[2][4]
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V. Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of IR-58.
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No

Follow Spill
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Incinerate

Incineration Preferred/
Landfill Not Available

Disposal Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of IR-58.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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